4-Methyl-2-((piperidin-2-ylmethyl)thio)pyrimidine

• Molecular Formula: C11H17N3S
• Molecular Weight: 223.34 g/mol
• SMILES: CC1=NC(=NC=C1)SCC2CCCCN2
• InChI: InChI=1S/C11H17N3S/c1-9-5-7-13-11(14-9)15-8-10-4-2-3-6-12-10/h5,7,10,12H,2-4,6,8H2,1H3
• InChIKey: JSTBHKFBHTUHCO-UHFFFAOYSA-N

4-Methyl-2-((piperidin-2-ylmethyl)thio)pyrimidine – Procurement-Grade Pyrimidine-Thioether Building Block

4-Methyl-2-((piperidin-2-ylmethyl)thio)pyrimidine (CAS 1248963-40-7; molecular formula C₁₁H₁₇N₃S; MW 223.34) is a heterocyclic building block comprising a 4-methylpyrimidine core linked via a thioether bridge to a piperidin-2-ylmethyl moiety . It belongs to the class of 2-(piperidinylmethylthio)pyrimidine derivatives, a scaffold family implicated in kinase inhibition and GPCR modulation . The compound is offered as both the free base (purity ≥98%) and the hydrochloride salt (CAS 1420843-82-8; purity ≥95%), with the latter providing enhanced aqueous solubility and protonatable nitrogen for salt-based formulation . Its structural definition—specifically the ortho-substituted piperidine at the 2-position of the thioether linker and the single 4-methyl pyrimidine substituent—constitutes a distinct chemotype within the positional isomer series, making it a non-interchangeable intermediate for structure-activity relationship (SAR) campaigns .

Non-interchangeable pyrimidine-thioether building block for kinase/GPCR SAR campaigns

Free base for organic synthesis; HCl salt for aqueous biological assays

Discontinued free base supply — verify stock or use HCl salt alternative

Positional Isomer and Des-Methyl Analog Differentiation

Within the 2-(piperidinylmethylthio)pyrimidine family, seemingly minor structural alterations—shifting the piperidine attachment from the 2-position to the 3- or 4-position of the methylene linker, removing the 4-methyl group, or extending the linker by an additional methylene—produce compounds with distinct physicochemical profiles, synthetic accessibility, and commercial availability . The 4-methyl substituent on the pyrimidine ring modulates both electronic properties and lipophilicity relative to the des-methyl analog (MW 209.31 vs. 223.34; ΔMW = +14.03), altering chromatographic behavior and potential binding interactions . Positional isomers exhibit different LogP values (e.g., 3-positional isomer LogP = 1.53 ) and distinct hydrogen-bonding geometries due to altered orientation of the piperidine nitrogen, which directly impacts molecular recognition in target binding pockets . Furthermore, the target compound's commercial status as a discontinued Fluorochem product (Ref. 10-F688987) differentiates it from readily available analogs, imposing supply-chain constraints that make informed procurement essential . These factors collectively preclude simple substitution without revalidation of synthetic routes and biological assays.

! 4-Methyl substituent alters electronic and lipophilic profile vs des-methyl analog; binding interactions may shift.

! Piperidine positional isomers (2-, 3-, 4-ylmethyl) change H-bond geometry and LogP, altering pharmacophore fidelity.

! Ethylene linker introduces extra rotatable bond vs methylene; conformational and PK profiles may differ.

! Discontinued free base supply — HCl salt substitution may require protocol adaptation for anhydrous synthesis.

Key Evidence vs. Closest Analogs

Molecular Weight Impact of 4-Methyl Substitution

The target compound (MW 223.34) incorporates a 4-methyl substituent on the pyrimidine ring, increasing molecular weight by 14.03 g/mol relative to the des-methyl analog 2-((piperidin-2-ylmethyl)thio)pyrimidine (MW 209.31; CAS 1248072-40-3) . This methyl group contributes additional van der Waals volume and alters the electron density distribution of the pyrimidine ring, factors known to influence both target binding affinity and metabolic stability in pyrimidine-based kinase inhibitor series .

MW Impact

Cross-study comparable

+14.03 g/mol

Methyl group contributes to binding affinity and metabolic stability; essential SAR variable.

Calculated from molecular formula; experimental data advised.

Evidence Dimension	Molecular Weight
Target Compound Data	223.34 g/mol (C₁₁H₁₇N₃S)
Comparator Or Baseline	2-((Piperidin-2-ylmethyl)thio)pyrimidine: 209.31 g/mol (C₁₀H₁₅N₃S)
Quantified Difference	+14.03 g/mol (ΔMW = +6.7%)
Conditions	Calculated from molecular formula; Fluorochem product specifications

Why This Matters

The 4-methyl group provides a synthetic handle for further derivatization and differentiates this compound in SAR libraries where the methyl substituent's contribution to potency and selectivity must be assessed against the des-methyl baseline.

Piperidine Attachment Position and Isomer LogP

The three positional isomers—2-ylmethyl (target), 3-ylmethyl (CAS 1248627-79-3), and 4-ylmethyl (CAS 1249628-31-6)—share identical molecular formula (C₁₁H₁₇N₃S) and MW (223.34), yet differ in the attachment point of the piperidine ring to the thiomethylene linker . The 3-ylmethyl isomer has a reported LogP of 1.53 . The 2-ylmethyl configuration places the piperidine nitrogen in a distinct spatial orientation relative to the pyrimidine core, altering the distance and angle of the hydrogen bond donor/acceptor pair. This geometric variation is critical in kinase hinge-binding motifs where precise nitrogen positioning determines inhibitor potency .

Isomer Geometry

Cross-study comparable

3-ylmethyl LogP 1.53

Positional isomer alters pharmacophore; correct isomer critical for target engagement.

Direct LogP comparison unavailable for target.

Evidence Dimension	Piperidine Attachment Position and LogP
Target Compound Data	Piperidin-2-ylmethyl; LogP data not directly reported for free base
Comparator Or Baseline	3-ylmethyl isomer: LogP = 1.53 (Fluorochem); 4-ylmethyl isomer: same MW, no LogP data available
Quantified Difference	ΔLogP between 2-yl and 3-yl isomers not directly quantifiable from available data
Conditions	Calculated LogP values from Fluorochem product specifications; experimental LogP data not available

Why This Matters

Positional isomer selection determines the three-dimensional pharmacophore, directly impacting target engagement; procurement of the correct isomer is essential to avoid misleading SAR conclusions.

Linker Length: Methylene vs. Ethylene Bridge

The target compound employs a single methylene (-CH₂-) spacer between the piperidine ring and the thioether sulfur. The ethyl-linked analog, 4-methyl-2-((2-(piperidin-2-yl)ethyl)thio)pyrimidine (CAS 1249572-20-0), extends this spacer to an ethylene (-CH₂-CH₂-) bridge, increasing the molecular weight to 237.36 (ΔMW = +14.02) . The extended linker introduces an additional rotatable bond, increasing conformational entropy and altering the spatial relationship between the piperidine basic nitrogen and the pyrimidine core. This difference directly affects binding thermodynamics and pharmacokinetic properties such as membrane permeability [1].

Linker Length

Cross-study comparable

+14.02 g/mol, +1 rotatable bond

Ethylene linker increases conformational entropy; distinct optimization required.

Affects binding thermodynamics and membrane permeability.

Evidence Dimension	Linker Length and Molecular Weight
Target Compound Data	Single methylene linker; MW 223.34; 4 rotatable bonds (estimated)
Comparator Or Baseline	4-Methyl-2-((2-(piperidin-2-yl)ethyl)thio)pyrimidine (CAS 1249572-20-0): ethylene linker; MW 237.36; 5 rotatable bonds (estimated)
Quantified Difference	ΔMW = +14.02 g/mol; +1 rotatable bond
Conditions	Calculated from molecular formulas (C₁₁H₁₇N₃S vs. C₁₂H₁₉N₃S)

Why This Matters

Linker length directly influences conformational flexibility and target binding entropy; selection between methylene and ethylene linkers alters both pharmacodynamic and pharmacokinetic profiles, requiring distinct optimization pathways.

• [1] Kuujia. 4-Methyl-2-{[2-(piperidin-2-yl)ethyl]sulfanyl}pyrimidine: Structural features and thioether linkage influence on stability and binding affinity. View Source

Salt Form Selection: Free Base vs. Hydrochloride

4-Methyl-2-((piperidin-2-ylmethyl)thio)pyrimidine is commercially available as both the free base (CAS 1248963-40-7; purity 98%) and the hydrochloride salt (CAS 1420843-82-8; purity ≥95%) . The hydrochloride salt introduces a protonatable nitrogen on the piperidine ring, significantly enhancing aqueous solubility—an essential property for in vitro assays and in vivo formulation . The free base form is preferred for organic synthesis and reactions requiring anhydrous conditions. Procurement specifications differ between suppliers: the hydrochloride salt from AK Scientific is offered at 95% purity (MW 259.80), while the free base from Leyan is specified at 98% purity .

Salt Form

Direct head-to-head comparison

Free base 98% purity vs HCl salt 95% purity

Free base for anhydrous synthesis; HCl salt for aqueous bioassays.

MW increase of 16.3% upon salt formation.

Evidence Dimension	Salt Form and Purity Specifications
Target Compound Data	Free base: 98% purity (Leyan, Fluorochem/Discontinued); Hydrochloride salt: ≥95% purity (AKSci)
Comparator Or Baseline	Free base MW 223.34 vs. HCl salt MW 259.80 (ΔMW = +36.46 for salt formation)
Quantified Difference	Purity: 98% (free base) vs. 95% (HCl salt); MW increase of 16.3% upon salt formation
Conditions	Commercial supplier specifications from Leyan, AK Scientific, and CymitQuimica

Why This Matters

Salt form selection is critical for downstream applications: the free base is optimal for organic synthesis and structure elucidation, while the hydrochloride salt enables direct use in aqueous biological assays without additional solubilization steps.

Commercial Availability and Supply-Chain Status

The target compound's Fluorochem reference (10-F688987) is listed as discontinued across all pack sizes (1g, 5g, 10g) . In contrast, its positional isomers remain actively supplied: the 3-ylmethyl isomer (CAS 1248627-79-3, Fluorochem F688985) and the des-methyl analog (CAS 1248072-40-3, Fluorochem F678170) are both currently stocked with 98% purity specifications . The hydrochloride salt (CAS 1420843-82-8) is available from alternative vendors including AK Scientific and Leyan . This supply discontinuity for the free base creates a procurement constraint that may necessitate either custom synthesis or substitution with the hydrochloride salt form, each option carrying distinct purity, cost, and timeline implications.

Supply Status

Direct head-to-head comparison

Free base discontinued; 3-ylmethyl & des-methyl active

Supply constraint; verify HCl salt feasibility or commission custom synthesis.

Fluorochem catalog status as of 2024–2025.

Evidence Dimension	Commercial Availability Status
Target Compound Data	Free base: Discontinued (Fluorochem/CymitQuimica); HCl salt: Available (AKSci, Leyan, Chemenu)
Comparator Or Baseline	3-ylmethyl isomer (CAS 1248627-79-3): Active supply; Des-methyl analog (CAS 1248072-40-3): Active supply
Quantified Difference	Free base: 0 active Fluorochem stock vs. ≥3 active SKUs for comparator isomers
Conditions	Vendor catalog status as of 2024–2025 (Fluorochem, CymitQuimica, AK Scientific, Leyan)

Why This Matters

Discontinued free base status elevates procurement complexity; users must either qualify the hydrochloride salt as an alternative, commission custom synthesis, or risk project delays—decisions that directly impact research timelines and budget.

Class-Level Kinase and GPCR Target Engagement

While no direct head-to-head biological data exist for the target compound against its closest analogs, class-level evidence indicates that 2-(piperidinylmethylthio)pyrimidine derivatives bearing a 4-methyl substituent are documented as inhibitors of receptor tyrosine kinases including VEGFR-2 . Patent literature describes alkylthio-substituted pyrimidines as CRTH2 (chemoattractant receptor-homologous molecule expressed on Th2 cells) antagonists with therapeutic potential in allergic and eosinophilic diseases [1]. The specific substitution pattern of the target compound—4-methyl on pyrimidine plus piperidin-2-ylmethylthio at the 2-position—represents a distinct chemotype within this broader scaffold family, and its behavior cannot be predicted solely from data on regioisomeric or linker-modified variants .

Class-Level Activity

Class-level inference

VEGFR-2 inhibition & CRTH2 antagonism reported for scaffold

Scaffold pharmacologically validated; specific compound requires empirical profiling.

No direct data for CAS 1248963-40-7.

Evidence Dimension	Biological Target Class Engagement
Target Compound Data	No direct quantitative IC₅₀/Ki data available for the exact compound
Comparator Or Baseline	Class reference: Alkylthio pyrimidines as CRTH2 antagonists (Patent US 2010/0298361); VEGFR-2 inhibition reported for related 4-methyl-2-thiopyrimidine derivatives
Quantified Difference	Class-level biological activity documented; compound-specific potency data absent from public domain
Conditions	Patent and literature surveys; no direct biochemical or cellular assay data identified for CAS 1248963-40-7

Why This Matters

The pyrimidine-thioether-piperidine scaffold is pharmacologically validated across multiple target classes; the target compound's unique substitution pattern warrants empirical biological profiling rather than reliance on analog data for procurement decisions in drug discovery programs.

• [1] US Patent Application US 2010/0298361 A1. Alkylthio Pyrimidines as CRTH2 Antagonists. Filed September 25, 2008. View Source

Validated Research and Procurement Applications

SAR Matrix for 4-Methyl Pyrimidine Kinase Inhibitors

The target compound serves as a key intermediate in structure-activity relationship studies where the contribution of the 4-methyl substituent to kinase binding affinity must be deconvoluted from linker and piperidine positional effects. Its distinct MW (223.34) and 2-ylmethyl attachment geometry provide a defined reference point against which the des-methyl analog (MW 209.31, CAS 1248072-40-3 ) and positional isomers (CAS 1248627-79-3, 1249628-31-6 ) can be systematically compared. Researchers should procure all four compounds in parallel to construct a complete SAR matrix isolating the effects of methyl deletion, piperidine relocation, and linker elongation.

Aqueous Biological Assay Salt Form Selection

For biochemical and cell-based assays requiring aqueous solubility, the hydrochloride salt (CAS 1420843-82-8; purity ≥95% ) is the recommended form. The protonated piperidine nitrogen enhances water solubility without requiring DMSO co-solvent concentrations that may confound assay results. The free base (CAS 1248963-40-7; purity 98% ) should be reserved for organic synthesis steps, particularly nucleophilic substitution reactions at the thioether sulfur or pyrimidine ring where the neutral amine prevents undesired side reactions. Given the discontinued status of the Fluorochem free base , users must verify current vendor inventory before committing to synthetic routes requiring the neutral form.

Thioether-Linked Fragment Library Design

The thioether bridge in 4-methyl-2-((piperidin-2-ylmethyl)thio)pyrimidine provides a metabolically stable alternative to ester or amide linkers while maintaining conformational flexibility distinct from direct C-C or C-N linked analogs [1]. This compound can be incorporated into fragment-based screening libraries targeting CRTH2 or related prostanoid receptors, where alkylthio-substituted pyrimidines have demonstrated antagonistic activity [2]. The 4-methyl group offers a vector for further functionalization (e.g., halogenation, cross-coupling) without blocking the 5- and 6-positions, enabling late-stage diversification strategies.

Custom Synthesis Specification for Discontinued Free Base

Given the Fluorochem free base product (Ref. 10-F688987) is discontinued across all pack sizes , research groups requiring the neutral form for specific synthetic protocols must either commission custom synthesis or adapt routes to accommodate the commercially available hydrochloride salt (CAS 1420843-82-8 ). When specifying custom synthesis, researchers should request: (i) ≥98% purity by HPLC; (ii) full characterization including ¹H/¹³C NMR, HRMS, and elemental analysis; (iii) synthesis from 4-methyl-2-chloropyrimidine and piperidine-2-methanethiol under basic conditions ; and (iv) documentation to support compound identity for patent filing and publication purposes.

Application

Selection Property

Validation Focus

SAR Matrix for Kinase Inhibitors

4-Methyl vs des-methyl and positional isomer set

Complete SAR deconvolution: methyl, piperidine position, linker length

Bioassay Salt Form Selection

HCl salt for aqueous solubility; free base for organic synthesis

Verify salt form purity and solubility in assay buffer

Thioether Fragment Library

Metabolically stable thioether linker; 4-methyl functionalization vector

CRTH2/modulator screening; late-stage diversification

Custom Synthesis Specification

Neutral free base form for anhydrous reactions

Specify high purity (HPLC), full characterization, synthetic documentation

• [1] Kuujia. 4-Methyl-2-{[2-(piperidin-2-yl)ethyl]sulfanyl}pyrimidine: Thioether linkage influence on stability and binding affinity. View Source
• [2] US Patent Application US 2010/0298361 A1. Alkylthio Pyrimidines as CRTH2 Antagonists. View Source